Cas no 1000520-92-2 (2-(4-Fluoro-3-methylphenyl)acetic acid)

• Product Name: 2-(4-Fluoro-3-methylphenyl)acetic acid
• CAS No: 1000520-92-2
• Molecular Formula: C₉H₉O₂F
• Molecular Weight: 168.16496
• MDL: MFCD09832241
• CID: 860151
• PubChem ID: 39103878

2-(4-Fluoro-3-methylphenyl)acetic acid Properties

Names and Identifiers

• 2-(4-Fluoro-3-methylphenyl)acetic acid
• 4-Fluoro-3-methylphenylacetic acid
• 4-fluoro-3-methylphenylacetic aicd
• OTAVA-BB 1312887
• RARECHEM AL MS 0051
• 2-(4-Fluoro-3-methylphenyl)
• MFCD09832241
• Benzeneacetic acid, 4-fluoro-3-methyl-
• SCHEMBL1699671
• EN300-104489
• VZDGZGNZGMJNPR-UHFFFAOYSA-N
• SY111033
• CL9442
• (4-Fluoro-3-methylphenyl)acetic acid
• AKOS011681040
• DTXSID40653458
• 1000520-92-2
• AS-46348

• MDL： MFCD09832241
• InChIKey： VZDGZGNZGMJNPR-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9FO2/c1-6-4-7(5-9(11)12)2-3-8(6)10/h2-4H,5H2,1H3,(H,11,12)
• SMILES： CC1=CC(=CC=C1F)CC(=O)O

Computed Properties

• Exact Mass: 168.05900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 168.05865769g/mol
• Heavy Atom Count: 12
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 1.76120
• PSA: 37.30000